Cas no 862831-70-7 (N-(3,4-dimethoxyphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 862831-70-7
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5916912
• PubChem ID: 7087368
• Update Time: 2025-08-03

N-(3,4-dimethoxyphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-(3,4-dimethoxyphenyl)-1,2-dimethyl-α-oxo-
• NCGC00294316-01
• AKOS001877807
• 862831-70-7
• N-(3,4-dimethoxyphenyl)-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
• AB01293662-01
• F0675-0632

• Inchi： 1S/C20H20N2O4/c1-12-18(14-7-5-6-8-15(14)22(12)2)19(23)20(24)21-13-9-10-16(25-3)17(11-13)26-4/h5-11H,1-4H3,(H,21,24)
• InChI Key： BXYBYYLIFKGLBZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)C(C1C2=C(N(C)C=1C)C=CC=C2)=O

Computed Properties

• Exact Mass: 352.14230712g/mol
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 9.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3,4-dimethoxyphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide

N-(3,4-Dimethoxyphenyl)-2-(1,2-Dimethyl-1H-Indol-3-Yl)-2-Oxoacetamide: A Comprehensive Overview

N-(3,4-Dimethoxyphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide is a complex organic compound with the CAS number 862831-70-7. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and pharmacology. The molecule is characterized by its indole ring system, which is a common structural motif in many bioactive compounds. The presence of the 3,4-dimethoxyphenyl group further enhances its chemical complexity and biological activity.

The synthesis of this compound involves a series of multi-step reactions, including coupling reactions and oxidation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making it easier to scale up production for research purposes.

One of the most promising aspects of N-(3,4-dimethoxyphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide is its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant biological activity, particularly in anti-inflammatory and anti-tumor assays. The indole moiety is known to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for drug development.

Recent research has focused on understanding the mechanism of action of this compound at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking have been employed to study its binding interactions with target proteins. These studies have provided valuable insights into its pharmacokinetic properties and bioavailability, which are critical factors in determining its suitability as a therapeutic agent.

In addition to its pharmacological applications, N-(3,4-dimethoxyphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide has also been explored for its potential in agrochemicals and materials science. Its ability to modulate enzyme activity makes it a candidate for developing new classes of pesticides and herbicides. Furthermore, its unique electronic properties make it a potential candidate for use in organic electronics.

The development of this compound has been facilitated by advancements in computational chemistry and artificial intelligence. Machine learning algorithms have been used to predict its biological activity and optimize its chemical structure for enhanced efficacy. These tools have significantly accelerated the drug discovery process and reduced the time required for preclinical testing.

Despite its promising potential, there are still challenges associated with the development of N-(3,4-dimethoxyphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide as a therapeutic agent. Issues such as toxicity profiles and drug resistance need to be addressed before it can be considered for clinical trials. Ongoing research is focused on modifying its chemical structure to improve its safety profile while maintaining its biological activity.

In conclusion, N-(3,4-dimethoxyphenyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide represents a fascinating example of how complex organic molecules can be harnessed for diverse applications. Its unique chemical structure and biological activity make it a valuable tool in modern drug discovery and materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds great promise for advancing our understanding of complex biological systems and developing innovative solutions to pressing health challenges.